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Compound of Interest

Compound Name: Antibacterial agent 51

Cat. No.: B14766098

Technical Support Center: Antibacterial Agent 51

Welcome to the technical support center for Antibacterial Agent 51. This resource is designed
for researchers, scientists, and drug development professionals to ensure consistent and
reliable experimental results. Here you will find troubleshooting guides and frequently asked
guestions (FAQs) to address common issues.

Mechanism of Action of Agent 51

Antibacterial Agent 51 is a novel synthetic compound that functions as a bacterial DNA
gyrase inhibitor. Specifically, it targets the ATPase activity of the GyrB subunit, preventing the
negative supercoiling of bacterial DNA.[1][2][3] This action halts DNA replication and
transcription, ultimately leading to bacterial cell death.[1] Its targeted mechanism makes it a
potent agent against a range of bacterial pathogens.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. ["refining experimental protocols for consistent results
with Antibacterial agent 51"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14766098#refining-experimental-protocols-for-
consistent-results-with-antibacterial-agent-51]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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